Cas no 1806307-92-5 (Methyl 4-amino-2-(3-chloropropanoyl)benzoate)

• Product Name: Methyl 4-amino-2-(3-chloropropanoyl)benzoate
• CAS No: 1806307-92-5
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 4949613
• Update Time: 2025-06-08

Methyl 4-amino-2-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-(3-chloropropanoyl)benzoate

• Inchi： 1S/C11H12ClNO3/c1-16-11(15)8-3-2-7(13)6-9(8)10(14)4-5-12/h2-3,6H,4-5,13H2,1H3
• InChI Key： ZSDAZZXRVLRJQX-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C=CC=1C(=O)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 1.3
• Topological Polar Surface Area: 69.4

Additional information on Methyl 4-amino-2-(3-chloropropanoyl)benzoate

Methyl 4-amino-2-(3-chloropropanoyl)benzoate (CAS No. 1806307-92-5): A Comprehensive Overview

Methyl 4-amino-2-(3-chloropropanoyl)benzoate, identified by its CAS number 1806307-92-5, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a benzoate core with amino and chloropropanoyl substituents, has garnered attention due to its potential applications in drug development and molecular research. The unique structural attributes of this molecule make it a valuable candidate for further exploration in various therapeutic contexts.

The< strong>Methyl 4-amino-2-(3-chloropropanoyl)benzoate molecule exhibits a complex interplay of functional groups that contribute to its chemical reactivity and biological activity. The benzoate moiety is well-known for its presence in numerous pharmacologically active agents, while the amino group provides a site for further functionalization and interaction with biological targets. The chloropropanoyl side chain introduces additional chemical diversity, enabling modifications that can fine-tune the compound's properties for specific applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The< strong>4-amino-2-(3-chloropropanoyl)benzoate derivative has shown promise in preliminary studies as a potential lead compound for the development of new therapeutic agents. Its ability to interact with biological receptors and enzymes makes it a compelling candidate for further investigation.

One of the most exciting aspects of studying compounds like< strong>Methyl 4-amino-2-(3-chloropropanoyl)benzoate is the opportunity to leverage computational methods for drug design and discovery. Advanced computational techniques, such as molecular docking and virtual screening, have enabled researchers to predict the binding interactions of this compound with target proteins. These studies have provided valuable insights into the potential mechanisms of action and have guided the design of more optimized derivatives.

The< strong>CAS No. 1806307-92-5 identifier ensures that researchers can reliably obtain and reference this compound in their studies. This standardized nomenclature system is crucial for ensuring consistency and accuracy in scientific communication. The availability of high-quality synthetic methods for producing< strong>Methyl 4-amino-2-(3-chloropropanoyl)benzoate has also facilitated its use in various research applications.

In addition to its potential therapeutic applications, the< strong>3-chloropropanoyl group in this compound offers opportunities for structural diversification. Researchers can explore different derivatives by modifying this side chain, leading to compounds with tailored properties. Such modifications can enhance binding affinity, improve pharmacokinetic profiles, or introduce new biological activities.

The benzoate core of< strong>Methyl 4-amino-2-(3-chloropropanoyl)benzoate is particularly noteworthy due to its prevalence in bioactive molecules. Benzoic acid derivatives are known for their wide range of biological effects, including anti-inflammatory, antimicrobial, and anticonvulsant properties. The presence of both amino and chloropropanoyl groups on the benzoate ring suggests that this compound may exhibit multiple modes of interaction with biological targets.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of molecules like< strong>Methyl 4-amino-2-(3-chloropropanoyl)benzoate. By analyzing the interactions between this compound and its target proteins, researchers can gain insights into how structural modifications can enhance efficacy and reduce side effects. These insights are crucial for developing next-generation pharmaceuticals with improved therapeutic profiles.

The< strong>CAS No. 1806307-92-5 registry provides a reliable reference point for researchers working with this compound, ensuring that they are using a well-characterized substance in their experiments. This level of standardization is essential for reproducibility in scientific research and for facilitating collaboration between different research groups.

In conclusion, methyl 4-amino-2-(3-chloropropanoyl)benzoate (CAS No. 1806307-92-5) represents a promising area of investigation in pharmaceutical chemistry and biomedicine. Its unique structural features and potential applications make it a valuable compound for further study. As research continues to uncover new insights into its properties and mechanisms of action, this molecule is likely to play an important role in the development of novel therapeutic agents.